Cas no 109384-43-2 (Methyl 5-trimethylsilylpent-2-en-4-ynoate)

• Product Name: Methyl 5-trimethylsilylpent-2-en-4-ynoate
• CAS No: 109384-43-2
• MF: C₉H₁₄O₂Si
• MW: 182.291763782501
• CID: 1187585
• PubChem ID: 12842677
• Update Time: 2025-05-22

Methyl 5-trimethylsilylpent-2-en-4-ynoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-trimethylsilylpent-2-en-4-ynoate
• 2-Penten-4-ynoic acid, 5-(trimethylsilyl)-, methyl ester
• CTK0G2437
• 5-trimethylsilylpent-2-en-4-ynoic acid methyl ester
• 2-Penten-4-ynoic acid, 5-(trimethylsilyl)-, methyl ester, (2E)-
• CTK2F9713
• (E)-5-trimethylsilanylpent-2-en-4-ynoic acid methyl ester
• ACMC-20mc9a
• 2-Penten-4-ynoic acid, 5-(trimethylsilyl)-, methyl ester; CTK0G2437; 5-trimethylsilylpent-2-en-4-ynoic acid methyl ester; 2-Penten-4-ynoic acid, 5-(trimethylsilyl)-, methyl ester, (2E)-; 78762-79-5; CTK2F9713; (E)-5-trimethylsilanylpent-2-en-4-ynoic acid methyl ester; ACMC-20mc9a;
• (E)-Methyl 5-(trimethylsilyl)pent-2-en-4-ynoate
• 109384-43-2
• methyl (E)-5-trimethylsilylpent-2-en-4-ynoate
• F51624
• METHYL 5-(TRIMETHYLSILYL)PENT-2-EN-4-YNOATE

• Inchi： 1S/C9H14O2Si/c1-11-9(10)7-5-6-8-12(2,3)4/h5,7H,1-4H3/b7-5+
• InChI Key： DUZDYTKABKPVNB-FNORWQNLSA-N
• SMILES： [Si](C#C/C=C/C(=O)OC)(C)(C)C

Computed Properties

• Exact Mass: 182.076306220g/mol
• Monoisotopic Mass: 182.076306220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.59640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Methyl 5-trimethylsilylpent-2-en-4-ynoate

Methyl 5-trimethylsilylpent-2-en-4-ynoate (CAS No. 109384-43-2)

Methyl 5-trimethylsilylpent-2-en-4-ynoate, also known by its CAS number 109384-43-2, is a specialized organic compound that has garnered attention in various fields due to its unique structural and chemical properties. This compound is a derivative of pentenoic acid, featuring a trimethylsilyl (TMS) group at the 5-position and an ethynyl group at the 4-position. The combination of these functional groups makes it a versatile molecule with potential applications in organic synthesis, materials science, and biotechnology.

The structure of Methyl 5-trimethylsilylpent-2-en-4-ynoate is characterized by a five-carbon chain with double and triple bonds, as well as the presence of the TMS group. The TMS group, which consists of three methyl groups attached to a silicon atom, is known for its ability to stabilize adjacent functional groups through steric and electronic effects. This stabilization is particularly useful in protecting reactive sites during organic synthesis. The ethynyl group at the 4-position introduces additional reactivity, making this compound a valuable building block in click chemistry and other coupling reactions.

Recent studies have highlighted the role of Methyl 5-trimethylsilylpent-2-en-4-ynoate in the synthesis of bioactive molecules. Researchers have utilized its reactivity to construct complex natural product analogs, demonstrating its potential in drug discovery efforts. For instance, the compound has been employed as an intermediate in the synthesis of antiviral agents and anticancer drugs, where its unique reactivity and stability under harsh reaction conditions are advantageous.

In terms of physical properties, Methyl 5-trimethylsilylpent-2-en-4-ynoate exhibits a melting point of approximately -78°C and a boiling point around 165°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for use in solution-phase reactions. The compound's stability is notable; it remains unreactive under ambient conditions but can undergo transformations under specific catalytic or photochemical conditions.

The synthesis of Methyl 5-trimethylsilylpent-2-en-4-ynoate typically involves multi-step processes that combine silylation techniques with enyne formation strategies. A common approach involves the silylation of a pentenoic acid derivative followed by alkyne introduction via Sonogashira coupling or similar methods. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and improving yield.

One of the most promising applications of Methyl 5-trimethylsilylpent-2-en-4-yonoate lies in its use as a precursor for materials with tailored mechanical and electronic properties. For example, researchers have explored its incorporation into polymeric materials to enhance their thermal stability and mechanical strength. Additionally, its ability to participate in cross-coupling reactions makes it a valuable component in the fabrication of advanced materials such as graphene derivatives and carbon nanotubes.

From an environmental standpoint, Methyl 5-trimethylsilylpent-2-en-4-yonoate demonstrates moderate biodegradability under aerobic conditions. Studies have shown that it undergoes hydrolysis in aqueous environments, albeit at a slower rate compared to other silylated compounds. This property is important for assessing its environmental impact and ensuring safe handling practices during industrial use.

In conclusion, Methyl 5-trimethylsilylpent-2-en-innoate (CAS No. 109384-inno) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique combination of functional groups, coupled with recent advances in synthetic methodologies and application areas, positions it as an essential tool for researchers seeking innovative solutions in organic chemistry and materials science.